4-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)benzoic acid

• IUPAC Name: 4-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)benzoic acid
• InChI: InChI=1S/C15H10N2O3S/c18-13-11-3-1-2-4-12(11)16-15(21)17(13)10-7-5-9(6-8-10)14(19)20/h1-8H,(H,16,21)(H,19,20)
• InChI Key: XTRWYCKULXAWGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=S)N2)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C15H10N2O3S
• Molecular Weight: 298.3 g/mol

Description

4-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)benzoic acid, also known as OTQ, is a synthetic compound that has been widely studied for its potential applications in scientific research. OTQ is a heterocyclic compound that contains a quinazoline ring system, which is known for its biological activity. In

Mechanism of Action

The mechanism of action of 4-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)benzoic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. This compound has been shown to inhibit the activity of topoisomerase I, an enzyme that is involved in DNA replication and repair. This compound has also been shown to inhibit the activity of HIV integrase, an enzyme that is involved in the integration of the viral genome into the host cell genome.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit the replication of various viruses, including HIV, herpes simplex virus, and hepatitis B virus. Additionally, this compound has been shown to have antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

4-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. This compound is also stable under a range of conditions, making it suitable for use in various experimental settings. However, there are also limitations to using this compound in lab experiments. It can be toxic to cells at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 4-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)benzoic acid. One area of research is the development of this compound-based fluorescent probes for the detection of metal ions. Another area of research is the investigation of this compound as a photosensitizer in photodynamic therapy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Scientific Research Applications

4-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)benzoic acid has been extensively studied for its potential applications in scientific research. It has been shown to have anticancer, antiviral, and antimicrobial properties. This compound has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Additionally, this compound has been studied for its potential use as a photosensitizer in photodynamic therapy.